3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide

• IUPAC Name: 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-9-5-4-6-10(2)14(9)19-16(20)11-7-12(17)15(21-3)13(18)8-11/h4-8H,1-3H3,(H,19,20)
• InChI Key: ILGXBVBZUOXXRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC(=C(C(=C2)Cl)OC)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide, also known as DDCM, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DDCM has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Mechanism of Action

The mechanism of action of 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a role in gene expression and cell proliferation. 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has also been shown to modulate the activity of various signaling pathways, including the NF-κB pathway, which plays a role in inflammation and immune responses.
Biochemical and Physiological Effects:
3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth. In neuronal cells, 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been shown to protect against oxidative stress and neuroinflammation, which are believed to play a role in the development of neurodegenerative diseases. In immune cells, 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been shown to modulate cytokine production and immune cell activation, leading to an immunomodulatory effect.

Advantages and Limitations for Lab Experiments

3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has several advantages as a research tool, including its ability to inhibit the activity of HDAC and modulate various signaling pathways. However, 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide also has several limitations, including its potential toxicity and its limited solubility in aqueous solutions. Additionally, 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has not been extensively studied in vivo, and its effects in animal models are not well understood.

Future Directions

There are several future directions for research on 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide. One area of interest is the development of 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide analogs with improved solubility and bioavailability. Another area of interest is the investigation of 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide's effects in animal models, which could provide valuable insights into its potential as a therapeutic agent. Additionally, further research is needed to fully understand the mechanism of action of 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide and its effects on various signaling pathways and cellular processes.

Synthesis Methods

3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide can be synthesized using a variety of methods, but the most commonly used method involves the reaction of 3,5-dichloro-4-methoxybenzoyl chloride with 2,6-dimethylaniline in the presence of a base such as triethylamine. The reaction yields 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide as a white crystalline solid with a melting point of 208-210°C.

Scientific Research Applications

3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and immunology. In cancer research, 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. In neuroscience, 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In immunology, 3,5-dichloro-N-(2,6-dimethylphenyl)-4-methoxybenzamide has been studied for its effects on the immune system and its potential as an immunomodulatory agent.